
Application Notes and Protocols for 1-
Methylpyridinium Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Methylpyridinium chloride

Cat. No.: B126416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 1-Methylpyridinium chloride (CAS No. 7680-73-1). Adherence to these guidelines

is crucial to ensure personnel safety and maintain the integrity of the compound.

Hazard Identification and Classification
1-Methylpyridinium chloride is a toxic compound if swallowed and can cause skin and

serious eye irritation.[1] It is classified as a toxic solid, organic, n.o.s. for transportation.[1][2]

GHS Hazard Statements:

H301: Toxic if swallowed.[1][3][4][5]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Methylpyridinium chloride is

provided in the table below.
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Property Value Reference

CAS Number 7680-73-1 [3][6][7]

Molecular Formula C₆H₈ClN [3][6]

Molecular Weight 129.59 g/mol [1][3][6]

Appearance
White to almost white powder

or crystals.[3][5]
[3][5]

Melting Point 138-144 °C [3][7]

Solubility Soluble in Methanol. [7]

Hygroscopicity Hygroscopic.[3][7] [3][7]

Safe Handling Protocols
Engineering Controls

Work with 1-Methylpyridinium chloride should be conducted in a well-ventilated area.

For procedures that may generate dust, a fume hood or an exhaust ventilation system

should be used.[2]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Methylpyridinium chloride:
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PPE Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[2]

To prevent eye contact which

can cause serious irritation.[2]

Hand Protection

Chemically resistant gloves.

Nitrile or neoprene gloves are

recommended for incidental

contact. For prolonged contact,

consult glove manufacturer's

resistance data.

To prevent skin contact which

can cause irritation.[2]

Skin and Body Protection

A lab coat or impervious

clothing should be worn to

prevent skin exposure.[2]

To protect against accidental

spills and contamination of

personal clothing.

Respiratory Protection

For large quantities or when

dust formation is likely, a

NIOSH/MSHA-approved

respirator with a particulate

filter is recommended.

To prevent inhalation of the

toxic dust.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB3144651_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3144651_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3144651_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3144651_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
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Storage Procedures
Proper storage of 1-Methylpyridinium chloride is essential to maintain its stability and prevent

hazardous situations.

Storage Condition Requirement Rationale

Temperature

Store in a cool place.[2] Some

suppliers recommend storage

at <15°C.[3]

To ensure chemical stability.

Atmosphere
Store under an inert gas (e.g.,

argon).[3][8]

The compound is hygroscopic

and sensitive to moisture.[3][7]

Container
Keep container tightly closed.

[2]

To prevent contamination and

moisture absorption.

Location
Store in a dry and well-

ventilated place.[2]

To prevent degradation and

ensure a safe storage

environment.

Incompatibilities

Specific data on incompatible

materials is limited. As a

general precaution, avoid

strong oxidizing agents.

To prevent potentially

hazardous reactions.

Experimental Protocols
Weighing and Dispensing

Perform all weighing and dispensing operations within a fume hood or a ventilated enclosure

to minimize dust inhalation.

Use a dedicated set of spatulas and weighing boats.

Clean the weighing area and equipment thoroughly after use to prevent cross-contamination.

Spill Response
In the event of a spill, follow these procedures:
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Evacuate: Evacuate non-essential personnel from the immediate area.[2]

Ventilate: Ensure the area is well-ventilated.

PPE: Wear the appropriate PPE, including respiratory protection, gloves, and eye protection.

[2]

Containment: Prevent further spread of the spill.[2]

Clean-up:

For solid spills, carefully sweep or scoop up the material and place it into a labeled, sealed

container for disposal.[2] Avoid generating dust.[2]

Do not let the product enter drains.[2]

Decontamination: Decontaminate the spill area with a suitable cleaning agent and wipe dry.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.
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Spill Occurs

1. Evacuate Area

2. Don Appropriate PPE

3. Contain Spill

4. Clean Up Spill
(Sweep solid)

5. Decontaminate Area

6. Dispose of Waste

7. Report Incident
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First Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First Aid Protocol

Ingestion

If swallowed, rinse mouth with water.[2]

Immediately call a POISON CENTER or doctor.

[3][4][5] Never give anything by mouth to an

unconscious person.[2]

Skin Contact
Wash off with soap and plenty of water.[2]

Consult a physician.[2]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

Inhalation

If inhaled, move the person into fresh air.[2] If

not breathing, give artificial respiration.[2]

Consult a physician.[2]

Disposal
Dispose of 1-Methylpyridinium chloride and its containers in accordance with all applicable

local, state, and federal regulations.[3][4][5] This material may be considered a hazardous

waste.

Conclusion
The protocols and application notes outlined in this document are designed to ensure the safe

handling and storage of 1-Methylpyridinium chloride. By adhering to these guidelines,

researchers, scientists, and drug development professionals can minimize risks and maintain a

safe laboratory environment. Always consult the most recent Safety Data Sheet (SDS) from

your supplier for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB3144651_EN.htm
https://www.lookchem.com/sds7680-73-1.html
https://veeprho.com/impurities/7680-73-1-1-methyl-pyridinium-chloride/
https://www.worksafebc.com/en/resources/health-safety/ohsr-searchable/table-exposure-limits-chemical-biological-substances?lang=en&direct
https://m.chemicalbook.com/ProductChemicalPropertiesCB3144651_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3144651_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3144651_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3144651_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3144651_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3144651_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3144651_EN.htm
https://www.benchchem.com/product/b126416?utm_src=pdf-body
https://www.lookchem.com/sds7680-73-1.html
https://veeprho.com/impurities/7680-73-1-1-methyl-pyridinium-chloride/
https://www.worksafebc.com/en/resources/health-safety/ohsr-searchable/table-exposure-limits-chemical-biological-substances?lang=en&direct
https://www.benchchem.com/product/b126416?utm_src=pdf-body
https://www.benchchem.com/product/b126416?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. calpaclab.com [calpaclab.com]

2. 1-Methylpyridinium chloride CAS#: 7680-73-1 [m.chemicalbook.com]

3. 1-Methylpyridinium chloride Safety Data Sheets(SDS) lookchem [lookchem.com]

4. veeprho.com [veeprho.com]

5. worksafebc.com [worksafebc.com]

6. 1-Methyl-pyridinium Chloride | LGC Standards [lgcstandards.com]

7. scbt.com [scbt.com]

8. Pyridinium, 1-methyl-, chloride (1:1) | C6H8ClN | CID 82116 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for 1-Methylpyridinium
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126416#safe-handling-and-storage-of-1-
methylpyridinium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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